Cas no 2172635-53-7 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid)

3-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a sterically hindered 4,4-dimethylpentanoic acid backbone coupled with a methyl-substituted but-2-enamido linker, enhancing its stability during solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection for the amine functionality, allowing selective deprotection under mild basic conditions. This derivative is particularly useful for introducing constrained, non-natural amino acid motifs into peptide sequences, which can improve metabolic stability and conformational rigidity. Its structural features make it valuable for medicinal chemistry research, particularly in developing peptide-based therapeutics with enhanced pharmacokinetic properties. The compound is typically employed in automated peptide synthesizers due to its compatibility with standard Fmoc-chemistry protocols.
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid structure
2172635-53-7 structure
Product Name:3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid
CAS No:2172635-53-7
MF:C27H32N2O5
MW:464.553387641907
CID:6373682
PubChem ID:165586193
Update Time:2025-07-02

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid
    • 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-4,4-dimethylpentanoic acid
    • 2172635-53-7
    • EN300-1530798
    • Inchi: 1S/C27H32N2O5/c1-17(25(32)29-23(15-24(30)31)27(2,3)4)13-14-28-26(33)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-13,22-23H,14-16H2,1-4H3,(H,28,33)(H,29,32)(H,30,31)/b17-13+
    • InChI Key: QCOUWMBDNBRVMH-GHRIWEEISA-N
    • SMILES: O(C(NC/C=C(\C)/C(NC(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 750
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 105Ų

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid Pricemore >>

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Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid (CAS No. 2172635-53-7)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid, identified by its CAS number 2172635-53-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amide linkage, and a branched aliphatic side chain. The presence of these structural motifs not only makes it a subject of interest for synthetic chemists but also opens up possibilities for its application in drug discovery and development.

The Fmoc group is particularly noteworthy as it is commonly employed in peptide synthesis as a protecting group for amino groups. The incorporation of an Fmoc moiety in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid suggests potential applications in the synthesis of peptide mimetics or protease inhibitors, which are critical in modern medicinal chemistry. The amide bond within the molecule also plays a pivotal role in biological interactions, often serving as a key pharmacophore in drug molecules.

Structurally, the compound features a 2-methylbut-2-enamido moiety, which introduces a conjugated system into the molecule. This conjugation can influence the electronic properties of the molecule, potentially affecting its reactivity and biological activity. Additionally, the presence of two methyl groups at the 4,4-dimethylpentanoic acid part of the structure suggests steric hindrance, which may influence how the molecule interacts with biological targets. These structural features make 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid make it an attractive scaffold for designing molecules with targeted biological activity. For instance, the fluorenylmethoxycarbonyl group can be removed under specific conditions to reveal an amine that can be further functionalized into more complex pharmacophores.

One of the most exciting aspects of this compound is its potential as a building block for drug candidates. The combination of an amide linkage and a conjugated system provides multiple sites for chemical modification, allowing chemists to tailor the properties of the molecule to specific biological targets. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is often required to enhance potency, selectivity, and pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique physicochemical properties and biological activities. The fluorenylmethoxycarbonyl group in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-4,4-dimethylpentanoic acid not only serves as a protecting group but also introduces fluorine atoms into the molecule. Fluorine atoms can influence metabolic stability, lipophilicity, and binding affinity, making them valuable in drug design. Moreover, fluorinated compounds have been shown to exhibit enhanced bioavailability and improved pharmacological properties compared to their non-fluorinated counterparts.

The branched aliphatic side chain in 3-4-(...)-4,4-dimethylpentanoic acid adds another layer of complexity to this compound. Branched aliphatic chains are commonly found in biologically active molecules and can influence both solubility and binding interactions. By carefully designing such side chains, chemists can fine-tune the properties of drug candidates to improve their efficacy and reduce off-target effects.

In conclusion,3-(...)-dimethylpentanoic acid (CAS No. 2172635–53–7) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features—such as the presence of an Fmoc group, an amide linkage, and a branched aliphatic side chain—make it a versatile scaffold for designing novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms,3-(...)dimethylpentanoic acid may play a crucial role in the development of next-generation drugs that address unmet medical needs.

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